2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine

• IUPAC Name: 3-[2-methoxy-6-(4-methylphenyl)pyridin-3-yl]-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-10-4-6-12(7-5-10)14-9-8-13(16(18-14)20-3)15-17-11(2)21-19-15/h4-9H,1-3H3
• InChI Key: QODHRKRRECZZSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(C=C2)C3=NOC(=N3)C)OC
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine, also known as MMMP, is a novel compound that has been gaining attention in scientific research due to its potential therapeutic applications. MMMP is a pyridine derivative and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine is not fully understood. However, it has been proposed that 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine exerts its therapeutic effects through various pathways, including the inhibition of the PI3K/Akt/mTOR pathway, the activation of the AMPK pathway, and the modulation of the Nrf2/ARE pathway. 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has also been shown to interact with various proteins, including tubulin, histone deacetylase 6, and caspase-3.
Biochemical and Physiological Effects:
2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes. 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has also been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Furthermore, 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been shown to improve cognitive function and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine is its potential therapeutic applications in various fields of research. Furthermore, 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been found to have low toxicity and high bioavailability. However, one of the limitations of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine is its limited solubility in water, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the research of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine. One direction is to further investigate its anticancer properties and its potential use in cancer therapy. Another direction is to explore its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Furthermore, future research could focus on the development of novel derivatives of 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine with improved solubility and potency.

Synthesis Methods

2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been synthesized through various methods, including the Suzuki-Miyaura coupling reaction and the Sonogashira coupling reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 2-bromo-6-(4-methylphenyl)pyridine with 5-methyl-1,2,4-oxadiazol-3-ylboronic acid in the presence of a palladium catalyst. The Sonogashira coupling reaction involves the reaction of 2-iodo-6-(4-methylphenyl)pyridine with 5-methyl-1,2,4-oxadiazol-3-ylacetylene in the presence of a copper catalyst.

Scientific Research Applications

2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been found to have potential therapeutic applications in various fields of research. It has been studied for its anticancer properties, where it has shown to inhibit the growth of cancer cells and induce apoptosis. 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has also been studied for its anti-inflammatory properties, where it has shown to reduce the levels of pro-inflammatory cytokines. Furthermore, 2-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)-6-(4-methylphenyl)pyridine has been studied for its neuroprotective properties, where it has shown to protect against oxidative stress and improve cognitive function.